Cas no 32766-64-6 (Ethyl 2-(2,5-dichlorothiophen-3-yl)-2-oxoacetate)

• Product Name: Ethyl 2-(2,5-dichlorothiophen-3-yl)-2-oxoacetate
• CAS No: 32766-64-6
• MF: C₈H₆Cl₂O₃S
• MW: 253.102439403534
• CID: 313339
• PubChem ID: 4962675
• Update Time: 2025-04-19

Ethyl 2-(2,5-dichlorothiophen-3-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2,5-dichlorothiophen-3-yl)-2-oxoacetate
• 3-Thiopheneacetic acid,2,5-dichloro-a-oxo-,ethyl ester
• ETHYL (2,5-DICHLOROTHIEN-3-YL)(OXO)ACETATE
• (2,5-dichloro-thiophen-3-yl)-oxo-acetic acid ethyl ester
• 2,5-Dichlor-3-ethoxyoxalylthiophen
• AC1NLQZ9
• AC1Q31WO
• CTK4G9253
• ethyl 2,5-dichloro-3-thienylglyoxylate
• SureCN7042846
• AKOS000118221
• Z94598478
• IZEPVHXRDFHYNR-UHFFFAOYSA-N
• ETHYL (2,5-DICHLOROTHIOPHEN-3-YL)(OXO)ACETATE
• (2,5-Dichlorothiophen-3-yl)-oxo-acetic acid ethyl ester
• DTXSID30407144
• CS-0308887
• 3-(2-TRIFLUOROMETHYL-PHENYL)-ACRYLOYLCHLORIDE
• 32766-64-6
• EN300-13834
• SCHEMBL7042846
• G25804

• Inchi： 1S/C8H6Cl2O3S/c1-2-13-8(12)6(11)4-3-5(9)14-7(4)10/h3H,2H2,1H3
• InChI Key： IZEPVHXRDFHYNR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C(C(=O)OCC)=O

Computed Properties

• Exact Mass: 251.94158
• Monoisotopic Mass: 251.94147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.481
• Boiling Point: 339.6°Cat760mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.563
• PSA: 43.37